Cas no 807343-16-4 (1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-)

1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl- structure
807343-16-4 structure
Product Name:1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-
CAS No:807343-16-4
MF:C11H12BrNO
MW:254.12308216095
CID:1803842
PubChem ID:11207517
Update Time:2025-04-21

1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-
    • 807343-16-4
    • 7-Bromo-2-propylisoindolin-1-one
    • 7-bromo-2-propyl-2,3-dihydro-1H-isoindol-1-one
    • Inchi: 1S/C11H12BrNO/c1-2-6-13-7-8-4-3-5-9(12)10(8)11(13)14/h3-5H,2,6-7H2,1H3
    • InChI Key: IOHQAUFCVQGXLT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(N(CCC)C2)=O

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų
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